Cas no 79326-96-8 (3-Nitrobenzenesulfonic Acid Hydrate)

3-Nitrobenzenesulfonic Acid Hydrate Properties

Names and Identifiers

• 3-nitrobenzenesulfonic acid monohydrate
• 3-Nitrobenzenesulfonic acid hydrate
• M-NITROBENZENESULFONIC ACID N-HYDRATE
• AK165792
• Phosphonic acid,P-(3-nitrophenyl)-
• Benzenesulfonic acid, 3-nitro-, monohydrate (9CI)
• C6H7NO6S
• SY119645
• 3-nitrobenzenesulfonic acid;hydrate
• D82946
• AS-63999
• CS-0156869
• A864877
• 79326-96-8
• SCHEMBL8747065
• 3-NitrobenzenesulfonicAcidHydrate
• AKOS025290410
• MFCD00151046
• 3-nitrobenzene-1-sulfonic acid hydrate
• DB-228728
• +Expand

• MDL： MFCD00151046
• InChIKey： PQEALYGHSZTSEQ-UHFFFAOYSA-N
• Inchi： 1S/C6H5NO5S.H2O/c8-7(9)5-2-1-3-6(4-5)13(10,11)12;/h1-4H,(H,10,11,12);1H2
• SMILES： [O-][N+](C1C=C(S(O)(=O)=O)C=CC=1)=O.O

Computed Properties

• Exact Mass: 220.99900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 220.999
• Heavy Atom Count: 14
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 110

Experimental Properties

• LogP: 2.38120
• PSA: 117.80000
• Melting Point: 90-95 °C

3-Nitrobenzenesulfonic Acid Hydrate Security Information

• Safety Term：37/39-26
• Safety Instruction： 37/39-26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-Nitrobenzenesulfonic Acid Hydrate Customs Data

• HS CODE：29049095